2-Methyl-4-(1-methylbenzimidazol-2-yl)-1,3-thiazole

• IUPAC Name: 2-methyl-4-(1-methylbenzimidazol-2-yl)-1,3-thiazole
• InChI: InChI=1S/C12H11N3S/c1-8-13-10(7-16-8)12-14-9-5-3-4-6-11(9)15(12)2/h3-7H,1-2H3
• InChI Key: ALZADJKYTAWFAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=NC3=CC=CC=C3N2C
• Molecular Formula: C12H11N3S
• Molecular Weight: 229.30 g/mol

Description

Benzimidazoles are a class of heterocyclic aromatic organic compounds. This class of compounds consists of a benzene ring fused to an imidazole ring. Thiazoles, on the other hand, are a class of organic compounds that contain a five-membered aromatic ring of four carbon atoms and a sulfur atom.

Synthesis Analysis

Benzimidazoles can be synthesized through several methods. One common method is the reaction of o-phenylenediamine with a carboxylic acid. Thiazoles can be synthesized by the reaction of α-haloketones and thioamides.

Molecular Structure Analysis

The molecular structure of benzimidazoles consists of a fused ring system made up of a benzene ring and an imidazole ring. The imidazole ring in the benzimidazole system is a five-membered ring containing two nitrogen atoms. Thiazoles have a five-membered ring system containing three carbon atoms, a nitrogen atom, and a sulfur atom.

Chemical Reactions Analysis

Benzimidazoles can undergo various chemical reactions, including electrophilic and nucleophilic substitutions, due to the presence of the imidazole ring. Thiazoles can also undergo various chemical reactions, including reactions with electrophiles at the sulfur atom.

Physical And Chemical Properties Analysis

Benzimidazoles and thiazoles are generally stable compounds. They are often crystalline solids at room temperature and are soluble in common organic solvents.

Scientific Research Applications

Antihypertensive Agents

• Application : Researchers have explored derivatives of 2-Methyl-4-(1-methylbenzimidazol-2-yl)-1,3-thiazole as potential antihypertensive agents. .

Antimicrobial Activity

• Research : Scientists investigate derivatives of this compound for their antibacterial, antifungal, and antiviral activities. .

Anticancer Agents

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Metal Chelation and Coordination Chemistry

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Fluorescent Probes and Sensors

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Molecular Modeling and Drug Design

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Mechanism of Action

The mechanism of action of benzimidazoles and thiazoles can vary widely depending on their functional groups and the target molecules they interact with.

Safety and Hazards

Like all chemicals, benzimidazoles and thiazoles should be handled with care. They should be used in a well-ventilated area and contact with skin and eyes should be avoided.

Future Directions

The future research directions for benzimidazoles and thiazoles could involve exploring their potential uses in various fields such as medicinal chemistry, due to their wide range of biological activities.